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Compound of Interest

Compound Name: 4-Aminobenzoyl chloride

Cat. No.: B098679

Essential Guide to Handling 4-Aminobenzoyl
Chloride

This document provides immediate safety, handling, and disposal protocols for 4-
Aminobenzoyl chloride, designed for researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for ensuring laboratory safety.

Chemical and Physical Properties

A summary of key quantitative data for 4-Aminobenzoyl chloride is presented below.

Property Value

Molecular Formula C7HeCINOI[1][2][3]

Molecular Weight 155.58 g/mol [2][3][4]
Appearance White to light yellow solid[1]
Melting Point 70 - 74 °C / 158 - 165.2 °F[5][6]
Boiling Point 202 - 205 °C/ 395.6 - 401 °F[5][6]

Room temperature under inert gas, or 2-8°C for

Storage Temperature 1t
enhanced stability[3][7]
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Operational and Safety Protocols

4-Aminobenzoyl chloride is a corrosive and moisture-sensitive compound that can cause
severe skin and eye burns.[1][8] It reacts with water to release toxic hydrochloric acid fumes.[1]
Strict adherence to the following procedures is mandatory.

Personal Protective Equipment (PPE)

A full complement of PPE is required at all times when handling this chemical.

o Eye and Face Protection: Wear chemical safety goggles and a face shield (minimum 8-inch).
[8][9] Eye protection must be tested and approved under government standards such as
NIOSH (US) or EN 166 (EU).[8][10]

» Skin Protection: A complete chemical-resistant suit or lab coat, fully buttoned, is necessary.
[9] Use chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves before each use
and use proper removal technique to avoid skin contact.[9]

o Respiratory Protection: All handling of solid and dissolved 4-Aminobenzoyl chloride must
be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[1][10] If
exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved
respirator.[10]

Handling and Storage Protocol

Preparation and Handling:

o Work Area Preparation: Ensure the chemical fume hood is operational and the work area is
clean and free of clutter. Post warning signs indicating the hazards of the material being
handled.

» Emergency Equipment: Confirm that a safety shower and eyewash station are accessible
and have been recently tested.[6][10][11]

 Inert Conditions: Handle 4-Aminobenzoyl chloride under an inert atmosphere (e.g., argon
or nitrogen) to prevent degradation from moisture and oxidation.[7][12]
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» Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the
fume hood. Avoid creating dust.[8] Use non-sparking tools.

e Reaction Setup: When setting up reactions, slowly add 4-Aminobenzoyl chloride to the
reaction mixture. Be aware that it can react exothermically.[1]

Storage:
« Store the compound in a tightly sealed, moisture-resistant container.[1]

o Keep the container in a cool, dry, and well-ventilated area designated for corrosive materials.
[8][10]

o Store away from incompatible materials such as strong bases, alcohols, and metals.[10]

Emergency and Spill Procedures

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[5][8]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing. Seek immediate medical attention.[8][13]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[5][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5][8]

Spill Response:
o Evacuate: Immediately evacuate personnel from the spill area.[8][10]

o Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.
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o Containment: Wearing full PPE, cover the spill with an inert, dry absorbent material such as
sand or vermiculite. Do not use combustible materials or water.[10][11]

o Collection: Carefully sweep or scoop the absorbed material into a suitable, labeled, and
closed container for hazardous waste disposal.[8][10]

» Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol),
followed by soap and water. Collect all cleaning materials as hazardous waste.

Waste Disposal Plan

All waste containing 4-Aminobenzoyl chloride, including empty containers, contaminated
PPE, and spill cleanup materials, must be treated as hazardous waste.

o Segregation: Collect all waste in designated, clearly labeled, and sealed containers.
» Labeling: Label waste containers with "Hazardous Waste" and list the chemical contents.

o Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[8][9]
Do not pour waste down the drain.[8][10] Always follow local, regional, and national
regulations for chemical waste disposal.[10]

Process Flowchart

The following diagram illustrates the standard workflow for handling 4-Aminobenzoyl
chloride, including key safety and emergency checkpoints.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_792559849_4-NITROBENZYLCHLORIDECASNO-122-04-3MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b098679?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_792559849_4-NITROBENZYLCHLORIDECASNO-122-04-3MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1485261044_4-ChloroBenzoylChloride-CASNO-122-01-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_792559849_4-NITROBENZYLCHLORIDECASNO-122-04-3MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b098679?utm_src=pdf-body
https://www.benchchem.com/product/b098679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Preparation
- Verify Fume Hood
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[Generate Waste xecute Protocol xecute Protocol

First Aid & Medical Attention
- Eyes: Flush 15 min
- Skin: Wash 15 min
- Inhale: Fresh Air
- Ingest: Do Not Vomit

Spill Response
- Evacuate & Ventilate
- Absorb with Inert Material
- Collect for Disposal

Waste Disposal
- Collect in Labeled Container

- Use Licensed Disposal Service
- Follow Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Aminobenzoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 4-
Aminobenzoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098679#personal-protective-equipment-for-handling-
4-aminobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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